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Introduction
Bis(N-methylimidazole-2-yl)methane, with the CAS Number 124225-99-6, is a notable N-

heterocyclic compound that has garnered interest in the scientific community, particularly in the

fields of coordination chemistry and materials science.[1] This molecule is characterized by two

N-methylimidazole rings linked by a flexible methylene bridge.[1] Its structure allows it to act as

a versatile bidentate N,N-donor ligand, capable of coordinating with a variety of metal centers

to form stable complexes.[1] This guide provides a comprehensive overview of its properties,

synthesis, and applications, with a focus on its role in the development of novel chemical

entities.

Chemical and Physical Properties
Bis(N-methylimidazole-2-yl)methane is a white to off-white solid at room temperature. While

specific experimental data for its melting and boiling points are not readily available in the

literature, its key chemical and computed properties are summarized below.

Table 1: Physicochemical Properties of bis(N-
methylimidazole-2-yl)methane
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Property Value Source

CAS Number 124225-99-6 [1][2][3][4]

Molecular Formula C9H12N4 [2][3][4]

Molecular Weight 176.22 g/mol [1][2]

IUPAC Name
1-methyl-2-[(1-methylimidazol-

2-yl)methyl]imidazole
[2]

Synonyms
bis(1-methyl-1H-imidazol-2-

yl)methane
[2][3]

Topological Polar Surface Area 35.6 Å² [2]

XLogP3 0.1 [2]

Complexity 155 [2]

Synthesis and Experimental Protocols
The synthesis of bis(N-methylimidazole-2-yl)methane can be achieved through several

routes. The most common methods involve the alkylation of N-methylimidazole or a [3+2]-

dipolar cycloaddition reaction.[1]

General Synthesis Workflow
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Alkylation Method

[3+2] Cycloaddition Method

N-Methylimidazole Alkylation Reaction

Methylene Source (e.g., CH2Cl2)

bis(N-methylimidazole-2-yl)methane

Bis(1,3-azol-2-yl)acetonitrile Acidic Hydrolysis

Click to download full resolution via product page

Caption: General synthetic routes to bis(N-methylimidazole-2-yl)methane.

Experimental Protocol: Synthesis of a Dinuclear
Copper(I) Complex
This protocol details the synthesis of a dinuclear copper(I) complex using bis(N-
methylimidazole-2-yl)methane as a ligand, as adapted from the literature.[5]

Materials:

bis(N-methylimidazole-2-yl)methane (Me2BIM)

--INVALID-LINK-- (tetrakis(acetonitrile)copper(I) trifluoromethanesulfonate)

Dichloromethane (CH2Cl2)

Acetonitrile (MeCN)

Diethyl ether (Et2O)
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Procedure:

In a glovebox with an inert atmosphere ([O2] < 1 p.p.m. and [H2O] < 1 p.p.m.), dissolve 200

mg (1.13 mmol) of bis(N-methylimidazole-2-yl)methane in 4 ml of dichloromethane.

In a separate vial, dissolve 433 mg (1.15 mmol) of --INVALID-LINK-- in 3 ml of acetonitrile.

Add the ligand solution to the copper salt solution and stir the mixture for 1 hour at room

temperature.

Induce precipitation by adding 7 ml of diethyl ether to the reaction mixture.

Collect the resulting yellow precipitate by filtration and dry it under vacuum.

Single crystals suitable for X-ray crystallographic analysis can be obtained by

recrystallization from a dichloromethane/acetonitrile/diethyl ether solvent system.[5]

Coordination Chemistry
The primary application of bis(N-methylimidazole-2-yl)methane is as a chelating ligand in

coordination chemistry. The two nitrogen atoms of the imidazole rings can coordinate to a

single metal center, forming a stable six-membered ring.[1] The flexible methylene bridge

allows for a range of coordination geometries, including distorted trigonal-planar and

tetrahedral arrangements.[1][5]

Caption: Coordination of bis(N-methylimidazole-2-yl)methane to metal centers.

Applications in Drug Development and Biological
Systems
While bis(N-methylimidazole-2-yl)methane itself is primarily a research chemical, the broader

class of bis-imidazole and bis-benzimidazole derivatives has shown significant potential in

medicinal chemistry.[1][6][7] Preliminary studies suggest that these compounds may possess

antimicrobial and anticancer properties.[1][7] For instance, certain bis-benzimidazole

derivatives have been found to be potent inhibitors of DNA topoisomerase I, an important target

in cancer therapy.[7]
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The imidazole moiety is a key structural feature in many biologically active molecules and can

participate in hydrogen bonding and coordination with metal ions in biological systems.[1]

Derivatives of bis(N-methylimidazole-2-yl)methane are of interest as ligands that can mimic

the 2-histidine-1-carboxylate facial triad found in the active sites of many non-heme iron

enzymes.[1] Further research, including molecular docking studies, is underway to explore the

full therapeutic potential of this class of compounds.[1]

Conclusion
Bis(N-methylimidazole-2-yl)methane is a versatile building block in coordination and

materials chemistry. Its ability to form stable complexes with a variety of metals makes it a

valuable tool for the synthesis of new materials with interesting catalytic, magnetic, and optical

properties. While its direct applications in drug development are still in the exploratory phase,

the biological activity of related bis-imidazole derivatives highlights the potential of this

structural motif for the design of novel therapeutic agents. Future research will likely focus on

the synthesis of new derivatives with enhanced biological activity and the development of their

metal complexes for targeted applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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